3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-N-{[6-(4-morpholinyl)-4-pyrimidinyl]methyl}propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-methyl-N-[(6-morpholin-4-ylpyrimidin-4-yl)methyl]propanamide
• InChI: InChI=1S/C17H25N7O2/c1-12(10-24-14(3)21-13(2)22-24)17(25)18-9-15-8-16(20-11-19-15)23-4-6-26-7-5-23/h8,11-12H,4-7,9-10H2,1-3H3,(H,18,25)
• InChI Key: YQZRSIFQRLKOLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CC(C)C(=O)NCC2=CC(=NC=N2)N3CCOCC3
• Molecular Formula: C17H25N7O2
• Molecular Weight: 359.4 g/mol

Description

• This compound is part of a class of chemicals that are being researched for their potential applications and properties. The focus is on understanding their synthesis, molecular structure, and various chemical and physical properties.

Synthesis Analysis

• Synthesis involves multiple steps and specific reagents, as demonstrated in compounds with similar structures and functional groups. For example, the synthesis of related triazolines and triazoles typically involves the use of thiosemicarbazide, acylthiosemicarbazide, and other specific reagents (Mekuskiene, G., Gaidelis, P., & Vainilavicius, P., 1998).

Molecular Structure Analysis

• The molecular structure of such compounds is often complex, featuring multiple rings and functional groups. This complexity can be understood through techniques like X-ray diffraction and NMR spectroscopy, as seen in the analysis of similar compounds (Moser, S., Bertolasi, V., & Vaughan, K., 2005).

Chemical Reactions and Properties

• Chemical reactions and properties include reactions with other organic compounds, leading to the formation of new derivatives with various functional groups. The reactivity is influenced by the presence of triazole, pyrimidine, and morpholine rings (Abdelhamid, A., Elghandour, A., Hussein, A., & Zaki, Y. H., 2004).

Physical Properties Analysis

• The physical properties, such as solubility and melting point, are essential for understanding the compound's behavior in different environments. Studies of similar compounds offer insights into how molecular structure affects these properties (Jastrzebski, J., Wehman, E., Boersma, J., van Koten, G., Goubitz, K., & Heijdenrijk, D., 1991).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if this compound is a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and biological activity in more detail. This could lead to the development of new methods for its synthesis, or new applications in medicine or other fields.